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Compound of Interest

Compound Name: Probarbital sodium

Cat. No.: B229522

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of Probarbital sodium, a Schedule 11l controlled substance, is a critical
component of laboratory safety and regulatory compliance.[1][2] Adherence to stringent
disposal protocols is mandatory to prevent diversion and environmental contamination. This
guide provides essential, step-by-step information on the approved disposal procedures for
Probarbital sodium in a laboratory setting, in accordance with the regulations set forth by the
Drug Enforcement Administration (DEA).

Core Disposal Principle: The "Non-Retrievable"
Standard

The cornerstone of controlled substance disposal is the DEA's "non-retrievable" standard.[3][4]
This standard dictates that the substance must be rendered permanently altered in its physical
or chemical state, making it unavailable and unusable for all practical purposes.[3][4] Disposal
methods that do not meet this standard, such as flushing down a drain or mixing with coffee
grounds or kitty litter in regular trash, are not compliant for laboratory waste.[4]

Approved Disposal Pathways for Probarbital
Sodium

Laboratories have two primary pathways for the compliant disposal of Probarbital sodium:
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» On-Site Destruction: Rendering the substance non-retrievable within the registered

laboratory facility.

o Third-Party Disposal via a Reverse Distributor: Transferring the substance to a DEA-

registered reverse distributor for destruction.

The selection of the appropriate pathway depends on institutional policies, the quantity of the

substance for disposal, and available resources.

Quantitative Data on Disposal Methods

While specific quantitative data on the efficiency of Probarbital sodium destruction is not

readily available in published literature, the following table provides a qualitative comparison of

the primary disposal methods.

Feature

On-Site Destruction
(Activated Charcoal)

Third-Party Disposal
(Reverse Distributor)

DEA Compliance

Meets "non-retrievable"

standard when used correctly

DEA-approved method of

disposal

Cost

Per-kit purchase price

Varies by provider and quantity

of substance

Convenience

Immediate disposal of small

gquantities

Requires scheduling and

coordination with vendor

Record Keeping

DEA Form 41 and internal logs

required

DEA Form 222 (for transfer)
and disposal records from

vendor

Personnel

Requires two authorized

employees as withesses

Requires coordination with

institutional EHS and vendor

Detailed Methodologies for Disposal

Below are the detailed protocols for the two primary methods of Probarbital sodium disposal.
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Experimental Protocol 1: On-Site Destruction via
Chemical Adsorption (Activated Charcoal)

This method utilizes commercially available controlled substance disposal kits, such as Rx
Destroyer™, which contain activated charcoal.

Principle of Method:

Activated charcoal possesses a large surface area with a porous structure that allows it to
adsorb a wide range of chemical compounds through van der Waals forces.[5][6] When
Probarbital sodium is introduced into the activated charcoal slurry, it is bound to the carbon
matrix, effectively sequestering it and rendering it non-retrievable. The addition of a solidifier
then encapsulates the mixture, preventing leakage and further ensuring the substance cannot
be readily extracted.

Procedure:

» Personnel and Documentation: Two authorized and trained employees must witness the
entire destruction process.[7] All details of the destruction, including the date, time, quantity
of Probarbital sodium, and the signatures of both witnesses, must be recorded on a DEA
Form 41 ("Registrants Inventory of Drugs Surrendered").[7][8]

o Preparation: Prepare the commercial disposal container according to the manufacturer's
instructions. This typically involves adding a specific volume of warm water to the container
to create an activated charcoal slurry.

« Introduction of Probarbital Sodium: Carefully transfer the Probarbital sodium into the
disposal container. For solid forms, they can be added directly. For solutions, they can be
poured or injected into the container.

o Adsorption: Securely cap the container and agitate it gently to ensure thorough mixing of the
Probarbital sodium with the activated charcoal slurry.

 Solidification: Once the substance is fully mixed, add the solidifying agent provided with the
kit. Agitate again until the contents solidify.
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» Final Disposal: Once solidified, the container can be disposed of in the appropriate
hazardous waste stream as determined by your institution's Environmental Health and
Safety (EHS) department.

Logistical Protocol 2: Disposal via a DEA-Registered
Reverse Distributor

This method involves transferring the Probarbital sodium to a third-party company that is
authorized by the DEA to handle and destroy controlled substances.

Procedure:

o Contact and Coordination: The DEA registrant or their authorized representative must
contact the institution's EHS department to initiate the disposal process. EHS will then
coordinate with a DEA-approved reverse distributor.

 Inventory and Segregation: The Probarbital sodium intended for disposal should be
accurately inventoried and segregated from the active stock of controlled substances. It must
be clearly labeled as "For Disposal.”

¢ Documentation for Transfer:

o For the transfer of a Schedule Il substance like Probarbital sodium, an invoice or other
shipping document is typically required by the reverse distributor.

o The documentation must include the names and addresses of the supplying and receiving
registrants, the date of transfer, and the name, dosage form, strength, and quantity of the
substance.

o Packaging and Transfer: The Probarbital sodium must be securely packaged to prevent
breakage or spillage during transport. The transfer of custody to the reverse distributor must
be documented.

o Record of Destruction: The reverse distributor is responsible for destroying the controlled
substance in accordance with DEA regulations. They will provide the laboratory with a
Certificate of Destruction, which serves as the official record that the substance has been
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rendered non-retrievable. This certificate, along with the transfer documentation, must be
retained by the registrant for a minimum of two years.

Logical Workflow for Probarbital Sodium Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Probarbital sodium in a laboratory setting.

Probarbital Sodium Identified for Disposal
(Expired, Unwanted, or Waste)

Small Quantity of Recoverable Waste?

No
(Bulk Quantities)

Click to download full resolution via product page
Caption: Workflow for Probarbital Sodium Disposal in a Laboratory Setting.

By adhering to these rigorous procedures, researchers and laboratory personnel can ensure
the safe, compliant, and responsible disposal of Probarbital sodium, thereby upholding the
highest standards of laboratory safety and regulatory integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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